Cas no 2227033-78-3 (rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride)

• Product Name: rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride
• CAS No: 2227033-78-3
• MF: C₁₇H₁₇ClFNO₂S
• MW: 353.838785886765
• MDL: MFCD29065880
• CID: 5247994
• PubChem ID: 121553275
• Update Time: 2025-06-30

rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride, trans
• rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride

• MDL： MFCD29065880
• Inchi： 1S/C17H17ClFNO2S/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)23(19,21)22)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2/t16-,17+/m1/s1
• InChI Key： NXHBAZUZPVKCDC-SJORKVTESA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C2=CC=C(Cl)C=C2)[C@@H](S(F)(=O)=O)C1

Additional information on rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride

Introduction to Rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride (CAS No. 2227033-78-3)

Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2227033-78-3, represents a sophisticated molecular structure that combines a pyrrolidine core with functional groups designed to interact with biological targets. The unique stereochemistry of this molecule, characterized by the 3R,4S configuration, makes it a valuable candidate for further investigation in drug discovery and development.

The pyrrolidine scaffold is a common motif in many bioactive molecules, owing to its ability to mimic the conformation of natural amino acids and thereby facilitate interactions with biological receptors. In Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride), the presence of a benzyl group at the 1-position and a 4-chlorophenyl group at the 4-position adds further complexity and potential for selective binding. The sulfonyl fluoride moiety at the 3-position is particularly noteworthy, as it introduces a reactive site that can be exploited for various chemical transformations or as a handle for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The stereochemical configuration of Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) has been found to be crucial in determining its biological activity. Studies suggest that the specific arrangement of substituents around the pyrrolidine ring can significantly influence its affinity and selectivity for target proteins. This has implications for the design of next-generation therapeutics where precise molecular recognition is paramount.

The compound's utility extends beyond its potential as an active pharmaceutical ingredient (API). It serves as an important intermediate in synthetic chemistry, allowing researchers to construct more complex molecules through controlled reactions. The sulfonyl fluoride group, in particular, is a versatile functional handle that can be converted into other pharmacologically relevant groups such as sulfonamides or carboxylic acids. This flexibility makes Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) a valuable building block in medicinal chemistry.

In the context of drug discovery, the development of chiral compounds like Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) is driven by the need for enantiopure or enantiomerically enriched molecules. The stereochemistry of a drug can have profound effects on its pharmacokinetics and therapeutic efficacy. Therefore, understanding and controlling the stereochemistry of intermediates is essential for optimizing drug candidates. The synthesis of this compound requires careful consideration of reaction conditions and stereocontrol techniques to ensure high enantiomeric purity.

The growing interest in fluorinated compounds has also highlighted the importance of sulfonyl fluorides in medicinal chemistry. These groups are known to enhance metabolic stability and binding affinity towards biological targets. Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) exemplifies how incorporating fluorine into a molecular framework can lead to improved pharmacological properties. Recent studies have demonstrated that fluorinated sulfonyl fluorides can act as potent tools in modulating enzyme activity and receptor binding.

The potential applications of Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) are not limited to therapeutic contexts; it also finds utility in agrochemical research and material science. The unique structural features of this compound make it a promising candidate for developing novel pesticides or specialty chemicals. Furthermore, its reactivity allows for modifications that could lead to innovative materials with tailored properties.

In conclusion, Rac-(3R,4S-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant potential in pharmaceuticals and beyond. Its unique stereochemistry and functional groups make it a valuable asset in synthetic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.